Cas no 487-99-0 ((1R,7aR)-hexahydro-1H-pyrrolizin-1-ylmethyl (2S,3R)-2,3-dihydroxy-2-(propan-2-yl)butanoate)

(1R,7aR)-hexahydro-1H-pyrrolizin-1-ylmethyl (2S,3R)-2,3-dihydroxy-2-(propan-2-yl)butanoate structure
487-99-0 structure
Product name:(1R,7aR)-hexahydro-1H-pyrrolizin-1-ylmethyl (2S,3R)-2,3-dihydroxy-2-(propan-2-yl)butanoate
CAS No:487-99-0
MF:C15H27NO4
MW:285.379184961319
CID:1518674
PubChem ID:164622

(1R,7aR)-hexahydro-1H-pyrrolizin-1-ylmethyl (2S,3R)-2,3-dihydroxy-2-(propan-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

    • (1R,7aR)-hexahydro-1H-pyrrolizin-1-ylmethyl (2S,3R)-2,3-dihydroxy-2-(propan-2-yl)butanoate
    • (2S,3R)-2,3-Dihydroxy-2-isopropylbutanoic acid [(1R,7aR)-hexahydro-1H-pyrrolizin-1-yl]methyl ester
    • Lindelofine
    • AKOS030504195
    • Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (hexahydro-1H-pyrrolizin-1-yl)methyl ester, (1R-(1alpha(2S*,3R*),7abeta))-
    • BUTANOIC ACID, 2,3-DIHYDROXY-2-(1-METHYLETHYL)-, ((1R,7AR)-HEXAHYDRO-1H-PYRROLIZIN-1-YL)METHYL ESTER, (2S,3R)-
    • DTXSID10197596
    • [(1R,8R)-2,3,5,6,7,8-hexahydro-1H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methylbutanoate
    • 487-99-0
    • AZD4M8S1R4
    • UNII-AZD4M8S1R4
    • ((1R,7aR)-hexahydro-1H-pyrrolizin-1-yl)methyl (2S,3R)-2,3-dihydroxy-2-isopropylbutanoate
    • BUTANOIC ACID, 2,3-DIHYDROXY-2-(1-METHYLETHYL)-, (HEXAHYDRO-1H-PYRROLIZIN-1-YL)METHYL ESTER, (1R-(1.ALPHA.(2S*,3R*),7A.BETA.))-
    • CCRIS 9198
    • (1R,7AR)-HEXAHYDRO-1H-PYRROLIZIN-1-YLMETHYL (2S)-2-HYDROXY-2-[(1R)-1-HYDROXYETHYL]-3-METHYLBUTANOATE
    • Inchi: InChI=1S/C15H27NO4/c1-10(2)15(19,11(3)17)14(18)20-9-12-6-8-16-7-4-5-13(12)16/h10-13,17,19H,4-9H2,1-3H3/t11-,12+,13-,15+/m1/s1
    • InChI Key: BWQSLRZZOVFVHJ-COMQUAJESA-N
    • SMILES: CC(C)C(C(C)O)(C(=O)OCC1CCN2C1CCC2)O

Computed Properties

  • Exact Mass: 285.19411
  • Monoisotopic Mass: 285.194008
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 360
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70
  • XLogP3: 1.4

Experimental Properties

  • Color/Form: Powder
  • Density: 1.16
  • Boiling Point: 413.5°C at 760 mmHg
  • Flash Point: 203.9°C
  • Refractive Index: 1.531
  • PSA: 70

(1R,7aR)-hexahydro-1H-pyrrolizin-1-ylmethyl (2S,3R)-2,3-dihydroxy-2-(propan-2-yl)butanoate Related Literature

  • 1. Conformation and ring inversion in γ-butyrolactone. Part 1.—Microwave spectrum
    Juan C. Lopez,José L. Alonso,Rinaldo Cervellati,Alessandra Degli Esposti,David G. Lister,Paolo Palmieri J. Chem. Soc. Faraday Trans. 1990 86 453

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